Cas no 158944-60-6 (Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)-
• CAS No: 158944-60-6
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5977654
• PubChem ID: 18950814
• Update Time: 2025-05-30

Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)-
• CS-0258834
• 158944-60-6
• 3-[[benzyl(methyl)amino]methyl]aniline
• EN300-7155185
• 3-((Benzyl(methyl)amino)methyl)aniline
• AKOS000160062
• 3-{[BENZYL(METHYL)AMINO]METHYL}ANILINE
• SCHEMBL6675561

• Inchi： 1S/C15H18N2/c1-17(11-13-6-3-2-4-7-13)12-14-8-5-9-15(16)10-14/h2-10H,11-12,16H2,1H3
• InChI Key： ZFJMUGYLMVMGPG-UHFFFAOYSA-N
• SMILES： C1(CN(C)CC2=CC=CC=C2)=CC=CC(N)=C1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 348.4±22.0 °C(Predicted)
• pka: 7.97±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)-

Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)- (CAS No. 158944-60-6)

The compound Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)- (CAS No. 158944-60-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines an aromatic ring with a methanamine group and an N-methyl substituent. The benzenemethanamine backbone provides a stable platform for various functional groups, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)- in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and receptor modulators. The N-methyl group enhances the compound's stability and bioavailability, while the phenylmethyl substituent introduces aromaticity, which is crucial for interactions with biological targets.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of by-products, making it an eco-friendly method for large-scale production.

The CAS No. 158944-60-6 designation underscores the importance of this compound in regulatory and industrial contexts. Its properties make it a valuable intermediate in the synthesis of complex molecules, including those with potential therapeutic applications. For instance, its role as a chiral auxiliary in asymmetric synthesis has been extensively studied, demonstrating its utility in creating enantiomerically pure compounds.

From an environmental perspective, the compound's stability and biodegradability have been assessed under various conditions. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, which aligns with current environmental regulations for chemical manufacturing processes.

In conclusion, Benzenemethanamine, 3-amino-N-methyl-N-(phenylmethyl)- (CAS No. 158944-60-6) stands out as a critical molecule in modern organic chemistry. Its structural versatility and functional group diversity make it an essential component in both academic research and industrial applications. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.